2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047110-1g |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 95+% | 1g |
1461CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047110-5g |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 95+% | 5g |
4193CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NH475-5g |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 97% | 5g |
257.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NH475-200mg |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 97% | 200mg |
92CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NH475-1g |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 97% | 1g |
82.0CNY | 2021-07-13 | |
| Alichem | A019121394-5g |
2-Hydroxy-2-(4-propoxyphenyl)acetic acid |
79694-16-9 | 97% | 5g |
$155.20 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047110-1g |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 95+% | 1g |
1461.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047110-5g |
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid |
79694-16-9 | 95+% | 5g |
4193.0CNY | 2021-07-13 | |
| Apollo Scientific | OR4791-1g |
Hydroxy(4-propoxyphenyl)acetic acid |
79694-16-9 | 98+% | 1g |
£15.00 | 2025-03-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H858910-1g |
2-Hydroxy-2-(4-Propoxyphenyl)Acetic Acid |
79694-16-9 | ≥98% | 1g |
212.40 | 2021-05-17 |
Audited Supplier
Audited Supplier
2-Hydroxy-2-(4-propoxyphenyl)acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 79694-16-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxyl group and a propoxyphenyl moiety, has garnered attention due to its structural features and potential biological activities. The combination of these functional groups suggests a unique set of chemical properties that may make it valuable in the development of novel therapeutic agents.
The structure of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid consists of a central acetic acid backbone substituted with a 4-propoxyphenyl group at the alpha position. The presence of both hydroxyl and propoxy groups introduces multiple sites for potential interactions with biological targets, including enzymes and receptors. This structural complexity opens up avenues for exploring its pharmacological profile across various disease models.
In recent years, there has been growing interest in molecules that exhibit both anti-inflammatory and antioxidant properties. The hydroxyl group in 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is known to contribute to its antioxidant activity by scavenging reactive oxygen species (ROS). Additionally, the propoxyphenyl moiety may interact with specific binding sites on target proteins, potentially modulating inflammatory pathways. These dual functionalities make it an attractive candidate for further investigation in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
One of the most compelling aspects of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is its potential as a scaffold for drug design. The flexibility provided by the propoxyphenyl group allows for structural modifications that can enhance binding affinity and selectivity towards specific biological targets. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic properties while maintaining or improving its biological activity. For instance, modifications aimed at increasing water solubility or metabolic stability could enhance its therapeutic efficacy.
Recent studies have begun to uncover the mechanistic basis of action for 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid. In vitro experiments have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammation, such as lipoxygenase and cyclooxygenase. Furthermore, preclinical studies suggest that it may exert protective effects against oxidative stress-induced cell damage, making it a promising candidate for neuroprotective therapies. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate multiple pathways simultaneously.
The synthesis of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid presents an interesting challenge due to the need to introduce both functional groups with high precision. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodology, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have made it possible to streamline these processes, improving yield and purity. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical testing.
The pharmacokinetic profile of 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is another area of active investigation. Studies have shown that the compound exhibits moderate oral bioavailability, suggesting potential for therapeutic use via oral administration. However, issues related to metabolic stability and distribution need to be addressed to optimize its clinical application. Techniques such as computational modeling and high-throughput screening are being employed to identify structural modifications that can enhance pharmacokinetic properties without compromising biological activity.
From a regulatory perspective, 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid (CAS No. 79694-16-9) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Ensuring compliance with these regulations is essential for conducting safe and ethical preclinical studies. Collaborations between academic institutions and pharmaceutical companies are increasingly common in this area, fostering an environment where novel compounds like this one can be rapidly translated from bench research into clinical applications.
The future direction of research on 2-Hydroxy-2-(4-propoxyphenyl)acetic Acid is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies and exploration of new molecular targets. The compound's unique structural features offer a rich foundation for designing next-generation therapeutics with improved efficacy and reduced side effects. As our understanding of biological pathways continues to evolve, so too will our ability to harness molecules like this one for treating complex diseases.
